Cas no 1019595-20-0 ((2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 1019595-20-0
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 5166052
• PubChem ID: 28424320
• Update Time: 2026-03-04

(2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1,1-dimethylpropyl)-2,4-dimethyl-
• n-(2,4-Dimethylbenzyl)-2-methylbutan-2-amine
• (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine

• Inchi： 1S/C14H23N/c1-6-14(4,5)15-10-13-8-7-11(2)9-12(13)3/h7-9,15H,6,10H2,1-5H3
• InChI Key： OJYZTIVAWBDYQI-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=C(C)C=C1C

Additional information on (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine

Chemical Profile of (2,4-Dimethylphenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 1019595-20-0)

The compound (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine, identified by its CAS number 1019595-20-0, is a specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of amines, characterized by its complex aromatic and aliphatic structural components. The presence of two distinct functional groups—the aromatic ring system and the branched alkyl chain—makes this molecule a subject of interest for synthetic chemists and biologists exploring novel biochemical interactions.

Structurally, the molecule consists of a 2,4-dimethylphenyl group attached to a secondary amine via a methyl group, which is further connected to a 2-methylbutan-2-yl moiety. This arrangement imparts unique physicochemical properties, including solubility characteristics and potential metabolic pathways, which are critical for evaluating its suitability in drug design. The aromatic ring system, particularly the dimethyl substitution pattern at the 2 and 4 positions, influences electronic distribution and reactivity, making it a valuable scaffold for modulating biological activity.

In recent years, there has been growing interest in leveraging such structurally complex molecules for their pharmacological properties. The combination of an aromatic ring with an aliphatic side chain in (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine suggests potential applications in targeting multiple biological pathways simultaneously. This dual functionality is particularly appealing in the development of multitarget drugs, which aim to address complex diseases by interacting with several receptors or enzymes.

Current research in medicinal chemistry highlights the importance of optimizing molecular architectures to enhance drug-like properties such as bioavailability, metabolic stability, and binding affinity. The specific substitution pattern in (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine may contribute to favorable interactions with biological targets, as evidenced by computational modeling studies that predict strong binding affinities for certain protein receptors. These predictions are based on the molecule's ability to adopt favorable conformations that stabilize enzyme-substrate or receptor-ligand complexes.

Additionally, the compound's structural features make it a candidate for further derivatization to explore new pharmacophores. By modifying either the aromatic or aliphatic components, researchers can fine-tune its pharmacological profile to improve efficacy or reduce side effects. Such modifications are often guided by high-throughput screening assays that identify promising lead compounds based on their biological activity against disease-relevant targets.

The synthesis of (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods not only streamline the synthetic process but also allow for greater flexibility in introducing structural variations.

From a biological perspective, the amine group in this compound is a key feature that influences its interaction with biological systems. Amines are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for ligand-receptor binding. The specific environment created by the adjacent aromatic ring and alkyl chain may modulate these interactions, leading to unique pharmacological effects. For instance, studies have shown that similar amine-containing compounds exhibit inhibitory activity against various enzymes and receptors involved in metabolic disorders and inflammatory responses.

Recent advancements in analytical chemistry have enabled more detailed characterization of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide insights into its molecular structure and conformational preferences. These data are essential for understanding how the compound behaves in different environments and how it might be metabolized within living systems.

In conclusion, (2,4-dimethylphenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 1019595-20-0) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for such complex molecules, compounds like this one will play an increasingly important role in advancing drug discovery efforts worldwide.